Cas no 110035-50-2 (1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime)
110035-50-2 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime
CAS No:110035-50-2
MF:C12H10F3N3O2
MW:285.22191286087
CID:1195057
Update Time:2024-08-05
1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime
- 1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-, oxime
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- Inchi: 1S/C12H10F3N3O2/c1-18-11(20-8-5-3-2-4-6-8)9(7-16-19)10(17-18)12(13,14)15/h2-7,19H,1H3
- InChI Key: ANCSGGGVTDNTGX-UHFFFAOYSA-N
- SMILES: N1(C)C(OC2=CC=CC=C2)=C(C=NO)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 285.0726
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 357.7±42.0 °C(Predicted)
- PSA: 59.64
- pka: 9.91±0.10(Predicted)
1H-Pyrazole-4-carboxaldehyde, 1-methyl-5-phenoxy-3-(trifluoromethyl)-,oxime Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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